5-Norbonene-2,3-dicarboximide

• IUPAC Name: (1R,7S)-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C9H9NO2/c11-8-6-4-1-2-5(3-4)7(6)9(12)10-8/h1-2,4-7H,3H2,(H,10,11,12)/t4-,5+,6?,7?
• InChI Key: GPIUUMROPXDNRH-DPTVFECHSA-N
• Canonical SMILES: C1C2C=CC1C3C2C(=O)NC3=O
• Isomeric SMILES: C1[C@@H]2C=C[C@H]1C3C2C(=O)NC3=O
• Molecular Formula: C9H9NO2
• Molecular Weight: 163.17 g/mol

Description

5-Norbonene-2,3-dicarboximide is a useful research compound. Its molecular formula is C9H9NO2 and its molecular weight is 163.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Solubility and Thermodynamic Modeling : The solubility of 5-Norbonene-2,3-dicarboximide in binary solvents like DMF, methanol, ethanol, and ethyl acetate was investigated, revealing that solubility increases with temperature. Hansen solubility parameter was used to explain this behavior, and various thermodynamic models were applied for correlation. This study is important for understanding the solubility behavior of this compound in different solvents, which can be crucial in pharmaceutical and chemical engineering applications (Wan et al., 2020).

• Polymer Synthesis and Gas Transport Properties : Research on the synthesis of polynorbornene dicarboximides demonstrated their potential in the field of gas separation. These polymers showed distinct gas permeability and selectivity properties, which are key parameters in gas separation technologies (Díaz et al., 2005).

• Luminescent Probe for Metal Ion Sensing : A metal-organic framework incorporating this compound was developed as a luminescent probe for sensing metal ions like Cr3+. This application highlights the potential of this compound in creating sensitive and selective sensors for environmental and analytical chemistry (Wang et al., 2017).

• Thermomechanical Properties of Polymers : Studies have shown that polymers synthesized from this compound exhibit high thermal stability and good optical transparency. Such materials are promising for applications in flexible substrates, bioactive materials, and gas separation membranes due to their thermomechanical properties (Yoon et al., 2012).

• Spectroscopic and Non-linear Optical Analyses : The structural and spectroscopic characteristics of N-Benzyloxycarbonyloxy-5-Norbornene-2,3-Dicarboximide were examined, including its non-linear optical properties. This research is relevant to materials science, particularly in the development of novel optical materials (Öztürk et al., 2018).

• Peptide Synthesis : this compound derivatives were found to be effective in peptide synthesis, demonstrating the compound's utility in biochemical applications, particularly in the synthesis of complex biomolecules (Fujino et al., 1974).

• Liquid-Crystalline Properties : The study of ionic perylenebis(dicarboximide)s, which include this compound derivatives, provided insights into their liquid-crystalline properties. This has implications for the development of advanced materials in electronics and optics (Tam-Chang et al., 2008).